2-{(E)-[(2-bromo-4-methylphenyl)imino]methyl}-6-ethoxyphenol

• IUPAC Name: 2-[(2-bromo-4-methylphenyl)iminomethyl]-6-ethoxyphenol
• InChI: InChI=1S/C16H16BrNO2/c1-3-20-15-6-4-5-12(16(15)19)10-18-14-8-7-11(2)9-13(14)17/h4-10,19H,3H2,1-2H3
• InChI Key: VKDFMPIMUDEDMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=C(C=C(C=C2)C)Br
• Molecular Formula: C16H16BrNO2
• Molecular Weight: 334.21 g/mol

Description

The compound “2-{(E)-[(2-bromo-4-methylphenyl)imino]methyl}-6-ethoxyphenol” is a biochemical used for proteomics research. It has a molecular formula of C16H16BrNO2 and a molecular weight of 334.21.

Synthesis Analysis

The compound was prepared by refluxing a mixture of a solution containing 3-ethoxysalicylaldehyde (0.5 g, 3 mmol) in 20 mL ethanol and a solution containing 4-bromoaniline (0.52 g, 3 mmol) in 20 mL ethanol.

Molecular Structure Analysis

The molecular structure and spectroscopic properties of the compound were characterized by X-ray diffraction, FT-IR, NMR, and UV/Vis spectroscopic techniques. The X-ray diffraction and FT-IR analyses reveal the existence of the enol form in the solid state.

Chemical Reactions Analysis

The compound was investigated mainly focusing on stacking interactions assembling the supramolecular network of the compound and on tautomerism in solvent media and in the solid state. The dependence of tautomerism on solvent types was studied on the basis of UV/Vis spectra recorded in different organic solvents.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 334.21 and a molecular formula of C16H16BrNO2. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Spectroscopic and Structural Characterization

The compound 2-{(E)-[(2-bromo-4-methylphenyl)imino]methyl}-6-ethoxyphenol has been extensively studied for its spectroscopic and structural characteristics. Research demonstrates its synthesis and characterization through spectroscopic (FT-IR, UV–Vis) and single-crystal X-ray diffraction techniques. The focus has been on understanding its molecular structure, intermolecular interactions, and potential for chemical activities based on theoretical approaches like density functional theory (DFT). These studies have uncovered significant insights into its molecular electrostatic potential, nonlinear optical properties, and interactions with DNA bases, highlighting its potential in various scientific applications (Demircioğlu et al., 2019).

Tautomerism and Supramolecular Networking

Further investigations into the compound have revealed its stacking interactions and tautomerism in both solvent media and solid state. Experimental and computational methods have been applied to analyze its molecular structure and spectroscopic properties, leading to a deeper understanding of its behavior in different environments. This research has implications for the design of supramolecular structures and could influence the development of new materials with specific optical or electronic properties (Albayrak et al., 2011).

Antibacterial and Antioxidant Activities

The compound's derivatives have been synthesized and evaluated for their antibacterial and antioxidant activities. Studies have shown that certain substituted salicylaldimines exhibit significant activities against multi-drug resistance bacteria and have potent antioxidant capacities. These findings suggest the compound and its derivatives could be valuable in developing new antibacterial agents and antioxidants for various applications, including pharmaceuticals and food preservation (Oloyede-Akinsulere et al., 2018).